4-(4-Butoxybenzoyl)-2-methylpyridine

• IUPAC Name: (4-butoxyphenyl)-(2-methylpyridin-4-yl)methanone
• InChI: InChI=1S/C17H19NO2/c1-3-4-11-20-16-7-5-14(6-8-16)17(19)15-9-10-18-13(2)12-15/h5-10,12H,3-4,11H2,1-2H3
• InChI Key: NQASOZJXGWMGOM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)C2=CC(=NC=C2)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

4-(4-Butoxybenzoyl)-2-methylpyridine (4-BBMP) is an organic compound belonging to the class of pyridines. It is a colorless, odorless, and slightly water-soluble solid. 4-BBMP is a versatile compound that has been used in a variety of scientific research applications due to its unique properties. This compound has been used for synthesizing a variety of compounds, including drugs, agrochemicals, and dyes. In addition, it has been used in the synthesis of a variety of heterocyclic compounds for use in drug discovery and development. Furthermore, 4-BBMP has been used in the synthesis of a variety of other organic compounds, such as carboxylic acids, amines, and esters.

Scientific Research Applications

Analytical Chemistry and Spectroscopy

Derivatives of 4-(4-Butoxybenzoyl)-2-methylpyridine have been utilized in electrospray mass spectrometry for the fragmentation of N-linked carbohydrates. The electrospray and collision-induced dissociation fragmentation spectra of these derivatives, when examined with a Q-TOF mass spectrometer, demonstrated that the strongest signals were obtained from the [M + Na]+ ions for all derivatives, with notable distinctions based on the specific derivative used. This study highlights the utility of these derivatives in mass spectrometry, providing insights into their ionization and fragmentation behaviors, which are crucial for analytical applications in biochemistry and molecular biology (Harvey, 2000).

Synthesis of Heterocyclic Compounds

The chemical structure of 4-(4-Butoxybenzoyl)-2-methylpyridine is closely related to imidazopyridine, a significant fused bicyclic 5-6 heterocycle, which is recognized for its extensive applications in medicinal chemistry. The synthesis of imidazopyridines from easily available chemicals has been widely reported due to its structural character and relevance in various branches of chemistry, including material science. This indicates the potential utility of 4-(4-Butoxybenzoyl)-2-methylpyridine in the synthesis of complex heterocyclic compounds, which are valuable in drug discovery and material science (Bagdi et al., 2015).

Liquid Crystal Technology

The relationships between liquid crystallinity and hydrogen bonding were studied in mixtures containing compounds similar to 4-(4-Butoxybenzoyl)-2-methylpyridine. The study focused on Fourier transform infrared spectroscopy (FT-IR) to understand the role of hydrogen bonding in the formation of liquid crystalline structures. This research is critical for the development of new liquid crystal displays and other advanced materials, showcasing the significance of 4-(4-Butoxybenzoyl)-2-methylpyridine and its derivatives in the field of advanced materials and technology (Martinez-Felipe et al., 2016).

Safety And Hazards

The safety and hazards of this compound would depend on its exact structure and properties. As with all chemicals, it should be handled with appropriate safety precautions. Based on the presence of the benzoyl chloride group, it could potentially be irritating or corrosive.